Cas no 41621-49-2 (Ciclopirox olamine)

Ciclopirox olamine Properties

Names and Identifiers

• 6-Cyclohexyl-1-hydroxy-4-methylpyridin-2(1H)-one compound with 2-aminoethanol (1:1)
• 6-CYCLOHEXYL-1-HYDROXY-4-METHYL-1H-PYRIDIN-2-ONE, 2-AMINO-ETHANOL
• 6-CYCLOHEXYL-1-HYDROXY-4-METHYL-2[1H]-PYRIDONE ETHANOLAMINE SALT
• 6-CYCLOHEXYL-1-HYDROXY-4-METHYL-2(1H)-PYRIDONE ETHANOLAMMONIUM SALT
• 6-cyclohexyl-1-hydroxy-4-methylpyridin-2(1h)-one 2-aminoethanol (1:1)
• ciclopirox ethanolamine
• Ciclopirox Olamine
• 2-aminoethanol,6-cyclohexyl-1-hydroxy-4-methylpyridin-2-one
• Ciclopirox
• Ciciopirox Olamine
• 6-Cyclohexyl-1-hydroxy-4-methylpyridin-2(1H)-one compound with 2-aminoethanol
• Ciclobirox Olamine
• 6-Cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridone Ethanolamine Salt
• HOE 296
• +Expand

• MDL： MFCD00078997
• InChIKey： MBRHNTMUYWQHMR-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17NO2.C2H7NO/c1-9-7-11(13(15)12(14)8-9)10-5-3-2-4-6-10;3-1-2-4/h7-8,10,15H,2-6H2,1H3;4H,1-3H2
• SMILES： O=C1C=C(C)C=C(C2CCCCC2)N1O.NCCO

Computed Properties

• Exact Mass: 268.17900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 268.178693
• Heavy Atom Count: 19
• Complexity: 335
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 86.8

Experimental Properties

• LogP: 2.07940
• PSA: 88.48000
• Merck: 2266
• Boiling Point: 350°C at 760 mmHg
• Melting Point: 143°C(lit.)
• Vapor Pressure: No data available
• Flash Point: 165.5°C
• Solubility: In vitro: DMSO solubility 62.5 mg/ml (232.90 mm; need ultrasonic)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.7400

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances